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Compound of Interest

Compound Name: Geranyl caproate

CAS No.: 10032-02-7

Cat. No.: B159425

Get Quote

From Synthesis to Application: A Comprehensive Guide
for Chemical Biology & Formulation
Executive Summary
Geranyl caproate (Geranyl hexanoate) is a monoterpene ester characterized by its lipophilic

profile and distinct fruity-rosaceous olfactory signature.[1] While historically entrenched in the

flavor and fragrance (F&F) sectors, its utility is expanding into pharmaceutical formulation

science. Its high hydrophobicity (LogP ~6.2) and structural compatibility with lipid bilayers make

it a candidate of interest for transdermal permeation enhancement and as a lipophilic prodrug

moiety for geraniol delivery.

This guide provides a rigorous technical breakdown of Geranyl caproate, moving beyond

basic identification to cover enzymatic synthesis protocols, analytical validation via GC-MS, and

its functional role in modern chemical applications.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
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Precise characterization is the bedrock of reproducible science. Geranyl caproate is an ester

formed from the condensation of geraniol (a monoterpenoid alcohol) and hexanoic acid

(caproic acid).

Table 1: Physicochemical Constants
Property Value Notes/Context

CAS Number 10032-02-7 Primary identifier

IUPAC Name
[(2E)-3,7-dimethylocta-2,6-

dienyl] hexanoate

Defines stereochemistry (E-

isomer)

Molecular Formula C₁₆H₂₈O₂

Molecular Weight 252.39 g/mol
Relevant for molarity

calculations

Appearance Colorless to pale yellow liquid

Density 0.890 – 0.896 g/mL (25°C) Essential for volumetric dosing

Boiling Point ~240°C (at 760 mmHg)

High boiling point requires

vacuum distillation for

purification

LogP (Predicted) ~6.23
Indicates high lipophilicity;

poor water solubility

Flash Point > 93°C (Closed Cup)
Combustible; requires

standard safety protocols

Solubility
Soluble in ethanol, paraffin oil;

Insoluble in water

Suitable for lipid-based

formulations

Synthesis & Production Methodologies
While traditional acid-catalyzed esterification is possible, it often yields byproducts and requires

high temperatures that can degrade the terpene backbone. Enzymatic synthesis using

immobilized lipases is the superior protocol for high-purity applications, offering mild conditions

and high selectivity.
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Protocol: Lipase-Catalyzed Esterification (Green
Chemistry Route)
Objective: Synthesize high-purity Geranyl caproate using Candida antarctica Lipase B

(CALB).

Reagents:

Geraniol (≥98% purity)[2][3][4]

Hexanoic acid (≥99% purity)

Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

Solvent: n-Hexane (or solvent-free for green metrics)

Molecular Sieves (3Å or 4Å) for water removal

Workflow:

Preparation: In a reaction vessel, mix Geraniol and Hexanoic acid in a 1:1 molar ratio.

Scientist's Note: A slight excess of the acid (1.1:1) can drive the reaction to completion, but

1:1 simplifies downstream purification.

Solvent System: Dissolve reactants in n-Hexane to a concentration of 0.1–0.5 M.

Why? Non-polar solvents preserve the "lid-open" active conformation of lipases,

maximizing catalytic activity.

Catalyst Addition: Add immobilized lipase (10% w/w relative to total substrate mass).

Water Control: Add activated molecular sieves (50 g/L) to the reaction mixture.

Critical Mechanism: Esterification is reversible. Removing water shifts the equilibrium

toward the ester (Le Chatelier’s principle).

Incubation: Incubate at 40°C with orbital shaking (200 rpm) for 12–24 hours.
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Termination & Recovery: Filter out the immobilized enzyme and molecular sieves. The

enzyme can often be washed and reused.

Purification: Remove solvent via rotary evaporation. If necessary, purify the oil via vacuum

distillation.

Visualization: Enzymatic Synthesis Pathway
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Figure 1: Mechanism of lipase-catalyzed synthesis of Geranyl caproate, highlighting the

critical step of water removal to prevent reverse hydrolysis.

Analytical Characterization
Validating the identity and purity of Geranyl caproate is critical, particularly when distinguishing

it from isomeric impurities like Neryl caproate (Z-isomer).

Protocol: GC-MS Identification
Instrumentation: Gas Chromatography coupled with Mass Spectrometry (e.g., Agilent

7890/5977).

Column: HP-5MS or DB-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

Why? Non-polar columns separate terpenes effectively based on boiling point and polarity.

Carrier Gas: Helium at 1 mL/min (constant flow).

Temperature Program:
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Initial: 60°C (hold 2 min).

Ramp: 3°C/min to 240°C.

Final: 240°C (hold 5 min).

MS Parameters: EI mode (70 eV), Scan range 40–400 m/z.

Retention Index (RI):

Calculate using a C8-C20 alkane standard mix.

Target RI (DB-5): ~1725.

Note: Geranyl esters typically elute later than their Neryl counterparts due to the E-

configuration linearity.

Visualization: Analytical Workflow
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Figure 2: Step-by-step analytical workflow for validating Geranyl caproate using GC-MS.

Applications: From Fragrance to Pharmacology[13]
[14]
Flavor & Fragrance (Established)
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Geranyl caproate is FEMA GRAS (FEMA No. 2515) approved.[2]

Profile: Fruity, geranium-like, with distinct notes of pineapple and apple.

Usage: Used in fruit flavors (berry, citrus) and floral perfume compositions to add "lift" and

fruity top-notes.

Pharmaceutical & Bio-Medical (Emerging)
In drug development, Geranyl caproate is investigated not just as an excipient, but as a

functional moiety.

Permeation Enhancer: Terpenes are well-known skin permeation enhancers. The high

lipophilicity of Geranyl caproate allows it to partition into the stratum corneum lipids,

potentially disrupting the barrier structure reversibly to facilitate the transport of co-

administered drugs.

Antimicrobial Potential: Geraniol (the parent alcohol) exhibits significant antifungal and

antibacterial activity.[1] The ester form (caproate) acts as a lipophilic "prodrug," which may

be hydrolyzed by skin esterases to release active Geraniol locally.

Lipid-Based Drug Delivery: Its solubility in oils makes it a suitable component for Self-

Emulsifying Drug Delivery Systems (SEDDS), helping to solubilize poorly water-soluble APIs.

Safety & Regulatory Toxicology
Regulatory Status:

FEMA: 2515 (GRAS)[2][5][6]

JECFA: Evaluation year 1997, ADI "No safety concern at current levels of intake."[5][7]

IFRA: Regulated as a fragrance ingredient; generally considered safe but purity must be

monitored for peroxides (common in terpenes).

Toxicological Summary:

Acute Toxicity: Oral LD50 (Rat) > 5000 mg/kg.[8]
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Skin Irritation: Mild irritant at high concentrations.

Sensitization: Low potential, though autoxidation products of terpenes can be sensitizing.

Storage with antioxidants (e.g., BHT) is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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